1-(4-Chlorophenyl)cyclobutanecarbaldehyde

• CAS No.: 106079-12-3
• Molecular Formula: C11H11ClO
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 1-(4-chlorophenyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C11H11ClO/c12-10-4-2-9(3-5-10)11(8-13)6-1-7-11/h2-5,8H,1,6-7H2
• InChI Key: HYPLSMDRWCMCHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C=O)C2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)cyclobutanecarbaldehyde is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1M solution of diisobutylaluminium hydride in hexane (100 ml) was added dropwise to a stirred solution of 1-(4-chlorophenyl)cyclobutanecarbonitrile (19.1 g) in dry ether (50 ml) at -30° C. under nitrogen. The mixture was allowed to warm to 0° C. and was kept at that temperature for 30 minutes. The mixture was cooled to -30° C. and 5N hydrochloric acid (100 ml) was added dropwise with stirring. The mixture was filtered to separate a solid and the filtrate was extracted with ether. The solid was added to the ether extracts which were washed with water and dried. Removal of the solvent gave 1-(4-chlorophenyl)cyclobutanecarbaldehyde as a yellow oil.